Cas no 104636-53-5 (1-Phenyl-9h-carbazole)

• Product Name: 1-Phenyl-9h-carbazole
• CAS No: 104636-53-5
• MF: C₁₈H₁₃N
• MW: 243.3025
• CID: 4741671
• PubChem ID: 13497474
• Update Time: 2026-02-25

1-Phenyl-9h-carbazole Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-9h-carbazole
• phenylcarbazole
• 9H-Carbazole, phenyl-
• CHEMBL455562
• SCHEMBL191031
• G86133
• 96125-70-1
• FBTOLQFRGURPJH-UHFFFAOYSA-N
• DS-021988
• DTXSID50542243
• 1-Phenyl-carbazol
• DTXCID50493029
• 104636-53-5
• 1-Phenyl-9h-carbazole

• Inchi： 1S/C18H13N/c1-2-7-13(8-3-1)14-10-6-11-16-15-9-4-5-12-17(15)19-18(14)16/h1-12,19H
• InChI Key： FBTOLQFRGURPJH-UHFFFAOYSA-N
• SMILES： N1([H])C2=C([H])C([H])=C([H])C([H])=C2C2C([H])=C([H])C([H])=C(C3C([H])=C([H])C([H])=C([H])C=3[H])C1=2

Computed Properties

• Exact Mass: 243.104799g/mol
• Monoisotopic Mass: 243.104799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8
• Molecular Weight: 243.3g/mol
• XLogP3: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles